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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of lansoprazole's specificity for the gastric H+/K+-

ATPase (proton pump) against other ATPases and ion channels. The information presented is

supported by experimental data to aid in research and drug development.

Executive Summary
Lansoprazole, a widely used proton pump inhibitor (PPI), effectively suppresses gastric acid

secretion by targeting the H+/K+-ATPase in parietal cells.[1] This guide compiles and compares

key performance data, demonstrating lansoprazole's high specificity for its intended target.

While exhibiting potent inhibition of the gastric proton pump, its activity against other ATPases,

such as Na+/K+-ATPase and Ca2+-ATPase, is significantly lower, highlighting its targeted

mechanism of action. Furthermore, this guide details the experimental protocols used to

validate this specificity and provides visual representations of the relevant biological pathways

and experimental workflows.

Comparative Performance Data
The following tables summarize the inhibitory potency of lansoprazole against its primary

target, the gastric H+/K+-ATPase, and other potential off-target enzymes and channels.
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Target Enzyme Test System IC50 / Ki Citation

Gastric H+/K+-

ATPase

Isolated Canine

Parietal Cells
IC50: 59 nM [2]

Canine Gastric

Microsomes
IC50: 2.1 µM [2]

Hog Gastric Vesicles IC50: 5.5 µM [3]

Swelling-Dependent

Cl- Channels
Fibroblasts IC50: ~160 µM [4]

CYP2C19
Human Liver

Microsomes
Ki: 0.4 - 1.5 µM [5]

Na+/K+-ATPase Frog Eggs (indirect) Effect at ≥ 0.6 mM [6]

Note: A direct comparative study of lansoprazole's inhibitory effects on H+/K+-ATPase, Na+/K+-

ATPase, and Ca2+-ATPase under identical experimental conditions was not identified in the

reviewed literature. The data presented are from separate studies and should be interpreted

with this consideration.

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental procedures discussed, the following

diagrams were generated using Graphviz.
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Caption: Gastric Acid Secretion Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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